Cas no 899710-11-3 (N-(2-Ethoxyphenyl)-N-propylamine)

N-(2-Ethoxyphenyl)-N-propylamine structure
899710-11-3 structure
Product Name:N-(2-Ethoxyphenyl)-N-propylamine
CAS No:899710-11-3
MF:C11H17NO
MW:179.258783102036
CID:1078297
PubChem ID:20975247
Update Time:2025-04-20

N-(2-Ethoxyphenyl)-N-propylamine Chemical and Physical Properties

Names and Identifiers

    • N-(2-Ethoxyphenyl)-N-propylamine
    • 899710-11-3
    • HMS1648N09
    • 2-ethoxy-N-propylaniline
    • SCHEMBL9289413
    • AKOS000230819
    • MDL: MFCD10687765
    • Inchi: 1S/C11H17NO/c1-3-9-12-10-7-5-6-8-11(10)13-4-2/h5-8,12H,3-4,9H2,1-2H3
    • InChI Key: BWWYHJBKZRGSLM-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC=CC=1NCCC

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 21.3Ų
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